Cas no 864408-78-6 (1H-Pyrrole-1-pentanoic acid, 2-(4-fluorophenyl)-β-hydroxy-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-, (βR)-)

1H-Pyrrole-1-pentanoic acid, 2-(4-fluorophenyl)-β-hydroxy-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-, (βR)- structure
864408-78-6 structure
1H-Pyrrole-1-pentanoic acid, 2-(4-fluorophenyl)-β-hydroxy-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-, (βR)-
864408-78-6
C31H31FN2O4
514.587251901627
5684955

1H-Pyrrole-1-pentanoic acid, 2-(4-fluorophenyl)-β-hydroxy-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-, (βR)- Properties

Names and Identifiers

    • 1H-Pyrrole-1-pentanoic acid, 2-(4-fluorophenyl)-β-hydroxy-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-, (βR)-
    • YFOGVHGRFCIHOW-RUZDIDTESA-N
    • 1S/C31H31FN2O4/c1-20(2)29-28(31(38)33-24-11-7-4-8-12-24)27(21-9-5-3-6-10-21)30(22-13-15-23(32)16-14-22)34(29)18-17-25(35)19-26(36)37/h3-16,20,25,35H,17-19H2,1-2H3,(H,33,38)(H,36,37)/t25-/m1/s1
    • N1(CC[C@@H](O)CC(O)=O)C(C(C)C)=C(C(NC2=CC=CC=C2)=O)C(C2=CC=CC=C2)=C1C1=CC=C(F)C=C1

Experimental Properties

  • 656.2±55.0 °C(Predicted)
  • 4.21±0.10(Predicted)
  • 1.21±0.1 g/cm3(Predicted)

1H-Pyrrole-1-pentanoic acid, 2-(4-fluorophenyl)-β-hydroxy-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-, (βR)- Synthesis

Synthetic Circuit 1

864408-75-3 864408-75-3
864408-78-6 864408-78-6
95061-46-4 95061-46-4
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol ,  Water ;  4 h, reflux
1.2 Solvents: Water ;  1 - 2 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  1 - 2 h, pH 2 - 2.5, rt
Reference
Preparation of atorvastatin
, United States, , ,

Synthetic Circuit 2

95061-51-1 95061-51-1
110862-46-9 110862-46-9
3886-69-9 3886-69-9
864408-78-6 864408-78-6
3886-69-9 3886-69-9
95061-46-4 95061-46-4
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -10 - 0 °C; 30 min, 0 °C; 0 °C → -78 °C
1.2 Solvents: 1,2-Dimethoxyethane ;  -78 °C; 30 min, -78 °C
1.3 Solvents: Methanol ,  tert-Butyl methyl ether
Reference
An improved process for the preparation of atorvastatin and intermediates
, World Intellectual Property Organization, , ,

1H-Pyrrole-1-pentanoic acid, 2-(4-fluorophenyl)-β-hydroxy-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-, (βR)- Raw materials

1H-Pyrrole-1-pentanoic acid, 2-(4-fluorophenyl)-β-hydroxy-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-, (βR)- Preparation Products

1H-Pyrrole-1-pentanoic acid, 2-(4-fluorophenyl)-β-hydroxy-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-, (βR)- Related Literature

864408-78-6 (1H-Pyrrole-1-pentanoic acid, 2-(4-fluorophenyl)-β-hydroxy-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-, (βR)-) Related Products

Recommended suppliers
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.runyanpharma.com/IndexEN.htm
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Guanchuang Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://en.gcbiotechnology.com/
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://www.100kes.com/en